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Compound of Interest

Compound Name: Hydroxy Atrazine-d5

Cat. No.: B1164291 Get Quote

Executive Summary & Chemical Profile[1]
Hydroxy Atrazine-d5 (CAS: 2163-68-0 for unlabeled parent) is a stable isotope-labeled

metabolite of the herbicide Atrazine.[1] It is primarily used as an internal standard in LC-MS/MS

analysis for environmental monitoring and toxicological studies.

While often handled in milligram quantities, its classification as a triazine metabolite and its

typical formulation in hazardous solvents (e.g., Methanol) necessitate strict adherence to

hazardous waste protocols. It is not radioactive, but it is persistent in water and potentially toxic

to aquatic life.

Table 1: Chemical & Hazard Profile[2]
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Property Specification

Compound Name Hydroxy Atrazine-d5 (ethyl-d5)

Parent Compound
Hydroxy Atrazine (2-hydroxy-4-ethylamino-6-

isopropylamino-s-triazine)

Common Formulation 100 µg/mL in Methanol (MeOH)

Signal Word
DANGER (due to solvent carrier) / WARNING

(pure substance)

Primary Hazards
Flammable Liquid (if in MeOH), Skin Sensitizer,

STOT-RE (Heart), Aquatic Chronic 1

RCRA Status
U012 (Parent Atrazine); Metabolites treated as

Hazardous Waste

Isotope Type Stable Isotope (Deuterium) - Non-Radioactive

Regulatory Framework & Waste Classification[1][3]
[4][5]
Effective disposal relies on understanding the "Dual Hazard" nature of this material: the

chemical toxicity of the triazine ring and the physicochemical hazards of the solvent carrier.

The "Derived-From" Logic
While Atrazine is a U012 listed waste under RCRA (40 CFR § 261.33), Hydroxy Atrazine is a

degradate. However, most laboratory safety protocols mandate treating structural analogs and

metabolites of U-listed herbicides with the same rigor as the parent compound to prevent

environmental leaching.

Solvent Considerations
Hydroxy Atrazine-d5 is rarely disposed of as a pure solid. It is almost exclusively discarded as

a mixture with solvents.

Methanol Solution: Classifies as D001 (Ignitable) and F003 (Spent non-halogenated

solvents).
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LC-MS Effluent: Often contains Acetonitrile/Water/Formic Acid.[1] If the organic content is

>24%, it is D001. If <24% but contains the standard, it must be collected as Toxic Aqueous

Waste.

Deuterium Handling
Crucial Operational Note: Deuterated compounds (d5) are chemically identical to their non-

labeled counterparts regarding toxicity and disposal. They do NOT require radioactive waste

disposal (unlike Tritium ^3H or Carbon-14 ^14C).

Waste Stream Decision Matrix
The following logic flow ensures compliant segregation of Hydroxy Atrazine-d5 waste

streams.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1164291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
Hydroxy Atrazine-d5
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Yes (DCM/Cf)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Hydroxy Atrazine-d5 waste based on solvent carrier

and physical state.[1]

Operational Disposal Procedures
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Scenario A: Expired Stock Solutions (Methanol)
Context: You have a 1 mL ampule of 100 µg/mL standard that has expired or partially

evaporated.

Protocol:

Do not decant into the sink.

Transfer the liquid contents into the lab's Non-Halogenated Organic Waste carboy (Red

Tag).

Rinse the ampule once with methanol and add the rinsate to the same carboy.

Place the empty glass ampule in the Sharps Container (or Solid Hazardous Waste if

required by local EHS).

Scenario B: LC-MS/MS Effluent
Context: The waste line from the mass spectrometer after analyzing samples containing

Hydroxy Atrazine-d5.

Protocol:

Ensure the LC waste line feeds into a closed secondary containment vessel.

Label the container: "Aqueous Waste with Trace Organics (Triazines)."

Prohibition: Never pour this down the drain, even if diluted. Atrazine metabolites are

persistent aquatic toxins (H410).

Scenario C: Solid Debris (Spill Cleanup/Wipes)
Context: Kimwipes used to clean the bench or gloves used during handling.

Protocol:

Collect all contaminated solids in a clear polyethylene bag.
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Seal and place in the Solid Hazardous Waste drum.

Label as "Debris contaminated with Hydroxy Atrazine (Trace)."

Emergency Response: Spill Protocol
If a concentrated stock solution (e.g., >10 mL) is spilled, immediate action is required to

prevent surface contamination and exposure.

1. Alert & Isolate
(Notify Personnel)

2. Don PPE
(Nitrile Gloves, Goggles,

Lab Coat)

3. Absorb
(Use Vermiculite or
Absorbent Pads)

4. Decontaminate
(Soap/Water Wash

+ MeOH Rinse)

5. Disposal
(Bag as Solid

Hazardous Waste)

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow for Hydroxy Atrazine-d5 solutions.

Decontamination Verification
Because Hydroxy Atrazine is less soluble in water than methanol, a two-step clean is required:

[1]

Solubilize: Wipe the area with a methanol-soaked wipe to pick up the organic residue.

Clean: Follow with warm soapy water to remove any remaining film.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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